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Cat. No.: B10824973 Get Quote

An In-depth Technical Guide on the Bioaccumulation Potential of Profenofos in the Food

Chain

Introduction
Profenofos (O-(4-bromo-2-chlorophenyl) O-ethyl S-propyl phosphorothioate) is a broad-

spectrum organophosphate insecticide and acaricide used to control a wide range of pests on

crops such as cotton, maize, and vegetables.[1][2][3] Classified as a moderately hazardous

compound (Toxicity Class II) by the World Health Organization, its application in agriculture

leads to its dissemination into the environment, including soil and aquatic ecosystems.[1][4]

Due to its chemical properties and persistence under certain conditions, Profenofos poses a

risk of bioaccumulation and potential biomagnification through the food chain, endangering

non-target organisms and potentially human health.[4][5][6]

This technical guide provides a comprehensive overview of the bioaccumulation potential of

Profenofos. It synthesizes quantitative data from various studies, details relevant experimental

protocols for its assessment, and visualizes key pathways and processes. The content is

intended for researchers, environmental scientists, and toxicology professionals.

Physicochemical Properties and Environmental Fate
The potential for a chemical to bioaccumulate is significantly influenced by its physicochemical

properties, particularly its lipophilicity and persistence.
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Lipophilicity: Profenofos is a lipophilic compound, as indicated by its octanol-water partition

coefficient (log Kₒw) of 4.44. This property suggests a tendency to partition from water into

the fatty tissues of organisms, a key factor in bioaccumulation. A log Kₒw greater than 3 is

often used as a trigger for assessing bioconcentration potential.[7]

Water Solubility: Its solubility in water is low, reported as 28 mg/L at 25°C. Chemicals with

low water solubility often exhibit higher bioaccumulation potential.

Environmental Persistence: The persistence of Profenofos is highly dependent on

environmental conditions. In water, its degradation is pH-dependent, with hydrolysis half-

lives of 93 days at pH 5, 14.6 days at pH 7, and only 5.7 hours at pH 9. In paddy field

conditions, the half-life in water was observed to be 3.42 days, while in soil it was 3.75 days.

[8] Despite its relatively rapid degradation under some conditions, its continuous application

can lead to persistent levels in aquatic environments, with residues detected in water up to

1.2 µg/L and in sediment ranging from 11 to 130 µg/kg weeks after spraying has ceased.

Mechanism of Action: Acetylcholinesterase
Inhibition
Profenofos exerts its toxic effects primarily by inhibiting the enzyme acetylcholinesterase

(AChE) in the nervous system.[2][3] AChE is responsible for breaking down the

neurotransmitter acetylcholine (ACh) in the synaptic cleft. By inhibiting AChE, Profenofos
causes an accumulation of ACh, leading to continuous nerve stimulation, which can result in

neurotoxicity, paralysis, and ultimately death in target and non-target organisms.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/27695768/
https://pubmed.ncbi.nlm.nih.gov/27695768/
https://downloads.regulations.gov/EPA-HQ-OW-2024-0456-0093/content.pdf
https://www.researchgate.net/figure/Mechanism-of-action-of-profenofos-When-ingested-or-absorbed-by-an-organism-profenofos_fig1_377811391
https://www.researchgate.net/figure/Toxicity-of-profenofos-in-different-living-organisms_fig4_305889066
https://pmc.ncbi.nlm.nih.gov/articles/PMC10008772/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10008772/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10008772/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10613562/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10613562/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1696572/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1696572/
https://pubmed.ncbi.nlm.nih.gov/20437027/
https://pubmed.ncbi.nlm.nih.gov/20437027/
https://www.benchchem.com/product/b10824973#bioaccumulation-potential-of-profenofos-in-the-food-chain
https://www.benchchem.com/product/b10824973#bioaccumulation-potential-of-profenofos-in-the-food-chain
https://www.benchchem.com/product/b10824973#bioaccumulation-potential-of-profenofos-in-the-food-chain
https://www.benchchem.com/product/b10824973#bioaccumulation-potential-of-profenofos-in-the-food-chain
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10824973?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

